Cas no 2324607-40-9 (N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide)

• Product Name: N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide
• CAS No: 2324607-40-9
• MF: C₁₈H₂₄N₄O₄
• MW: 360.407564163208
• CID: 5310517
• PubChem ID: 167997122
• Update Time: 2025-10-30

N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyethyl)-2-(3-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazine-5(4H)-acetamide
• N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide
• 2324607-40-9

• Inchi： 1S/C18H24N4O4/c1-25-9-6-19-17(23)12-21-7-8-22-16(18(21)24)11-15(20-22)13-4-3-5-14(10-13)26-2/h3-5,7-8,10,15-16,20H,6,9,11-12H2,1-2H3,(H,19,23)
• InChI Key： YWQSALVVSYDWEP-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3C=CC=C(C=3)OC)NN2C=CN1CC(NCCOC)=O

Computed Properties

• Exact Mass: 360.17975526g/mol
• Monoisotopic Mass: 360.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.9±50.0 °C(Predicted)
• pka: 14.26±0.46(Predicted)

Additional information on N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide

Comprehensive Overview of N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide (CAS 2324607-40-9)

The compound N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide (CAS 2324607-40-9) is a specialized organic molecule with a unique structural framework. Its intricate design combines a pyrazolo[1,5-a]pyrazine core with methoxy and acetamide functional groups, making it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in drug discovery, given its structural similarity to bioactive compounds targeting enzyme modulation and receptor interactions.

In recent years, the demand for novel heterocyclic compounds like N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide has surged due to their versatility in medicinal chemistry. The pyrazolo[1,5-a]pyrazine scaffold, in particular, has garnered attention for its role in developing kinase inhibitors and anti-inflammatory agents. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects. The presence of methoxyethyl and methoxyphenyl moieties further enhances the compound's solubility and bioavailability, critical factors in drug formulation.

From a synthetic chemistry perspective, the preparation of CAS 2324607-40-9 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. The compound's 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine core is a key feature, often associated with hydrogen-bonding interactions that influence its binding affinity to biological targets. Such properties make it a valuable intermediate in the synthesis of more complex molecules.

The pharmacological potential of N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide is a hot topic in academic and industrial circles. Recent studies suggest its relevance in neurodegenerative disease research, where modulating protein-protein interactions is crucial. Additionally, its acetamide group offers a handle for further derivatization, enabling the development of analogs with tailored properties. This adaptability is particularly appealing in the era of combinatorial chemistry and high-throughput screening.

Beyond its biomedical applications, CAS 2324607-40-9 has also piqued interest in material science. The conjugated system within its pyrazolo[1,5-a]pyrazine ring may exhibit unique photophysical properties, suitable for organic electronics or sensors. Researchers are exploring its potential in designing fluorescent probes or light-emitting materials, capitalizing on its structural rigidity and electron-rich environment. This interdisciplinary appeal underscores the compound's versatility across scientific domains.

For those sourcing N-(2-methoxyethyl)-2-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) detailing HPLC purity, residual solvents, and isotopic labeling (if applicable). Storage recommendations typically include protection from light and moisture at controlled temperatures to ensure stability. These precautions are essential given the compound's sensitivity to environmental factors, which could compromise its performance in downstream applications.

Looking ahead, the scientific community anticipates expanded research into CAS 2324607-40-9 and its derivatives. With growing emphasis on fragment-based drug design and computational modeling, this compound's modular structure offers ample opportunities for optimization. Whether as a tool compound in mechanistic studies or a lead structure in therapeutic development, its value lies in the intersection of synthetic accessibility and functional diversity—a combination highly sought after in modern chemical research.